Cas no 2404734-24-1 (Tert-butyl 5-bromo-6-methylpicolinate)

• Product Name: Tert-butyl 5-bromo-6-methylpicolinate
• CAS No: 2404734-24-1
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5075267
• Update Time: 2023-08-25

Tert-butyl 5-bromo-6-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-bromo-6-methylpicolinate

• Inchi： 1S/C11H14BrNO2/c1-7-8(12)5-6-9(13-7)10(14)15-11(2,3)4/h5-6H,1-4H3
• InChI Key： BEULOLBWBKHNCB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC(C)(C)C)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2